Cas no 1183132-92-4 (1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine)

1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine structure
1183132-92-4 structure
Product Name:1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine
CAS No:1183132-92-4
MF:C8H9N3S
MW:179.242159605026
CID:5745357
PubChem ID:60783079
Update Time:2023-11-24

1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1108273
    • 1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
    • 1-(THIOPHEN-2-YLMETHYL)-1H-PYRAZOL-3-AMINE
    • 1183132-92-4
    • 1H-Pyrazol-3-amine, 1-(2-thienylmethyl)-
    • 1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine
    • Inchi: 1S/C8H9N3S/c9-8-3-4-11(10-8)6-7-2-1-5-12-7/h1-5H,6H2,(H2,9,10)
    • InChI Key: IFWPAFVSRCYYCZ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CN1C=CC(N)=N1

Computed Properties

  • Exact Mass: 179.05171847g/mol
  • Monoisotopic Mass: 179.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 380.7±27.0 °C(Predicted)
  • pka: 4.03±0.12(Predicted)

1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1108273-0.05g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1108273-0.1g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1108273-0.25g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1108273-0.5g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1108273-1.0g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4
1g
$1100.0 2023-06-10
Enamine
EN300-1108273-2.5g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1108273-5.0g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4
5g
$3189.0 2023-06-10
Enamine
EN300-1108273-10.0g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4
10g
$4729.0 2023-06-10
Enamine
EN300-1108273-1g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4 95%
1g
$770.0 2023-10-27
Enamine
EN300-1108273-5g
1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
1183132-92-4 95%
5g
$2235.0 2023-10-27
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD